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Compound of Interest

Compound Name: Ethyl vinyl ether

Cat. No.: B049138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental chemical properties of ethyl vinyl
ether (EVE), a versatile building block in organic synthesis. This document provides a detailed

overview of its physical and chemical characteristics, reactivity, and key applications, with a

focus on its utility in complex molecule synthesis.

Core Chemical and Physical Properties
Ethyl vinyl ether (IUPAC name: ethoxyethene) is the simplest enol ether that exists as a liquid

at room temperature.[1] Its unique structure, featuring an electron-rich double bond conjugated

with an ether oxygen, imparts a high degree of reactivity, making it a valuable reagent in a

multitude of organic transformations.[2]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of ethyl vinyl ether.
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Property Value Reference(s)

Molecular Formula C₄H₈O [1]

Molar Mass 72.107 g·mol⁻¹ [1]

Appearance Colorless liquid [1]

Density 0.753 g/mL at 25 °C [3]

Melting Point -116 °C [1]

Boiling Point 33 °C [1]

Solubility in Water 8.3 g/L at 15 °C [1]

Refractive Index n20/D 1.376 [3]

Flash Point -45 °C [3]

Autoignition Temperature 202 °C [1]

Reactivity and Synthetic Applications
The alkene portion of ethyl vinyl ether is highly reactive and participates in a wide array of

chemical reactions.[1] It is prone to polymerization, can act as a protecting group for alcohols,

engages in cycloaddition reactions, and can be deprotonated to form a useful nucleophile.[1]

Protection of Alcohols
Ethyl vinyl ether is widely used to protect hydroxyl groups in multi-step syntheses.[4] In the

presence of a catalytic amount of acid, it reacts with alcohols to form a mixed acetal, known as

an α-ethoxyethyl (EE) ether.[1][5] This protecting group is stable to basic conditions,

organometallic reagents, and various oxidizing and reducing agents.[6][7] Deprotection is

readily achieved under mild acidic conditions.[5]

Objective: To protect a primary alcohol using ethyl vinyl ether.

Materials:

Primary alcohol (1.0 eq)
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Ethyl vinyl ether (1.5 eq)

Pyridinium p-toluenesulfonate (PPTS) (0.05 eq)

Dichloromethane (CH₂Cl₂) (anhydrous)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of the primary alcohol in anhydrous dichloromethane, add pyridinium p-

toluenesulfonate.

Cool the mixture to 0 °C in an ice bath.

Add ethyl vinyl ether dropwise with stirring.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

Separate the organic layer and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the protected alcohol.
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Reactants

Product

Electron-deficient Diene

+Ethyl Vinyl Ether (Dienophile) Cycloadduct  Δ (Heat)

Step 1: Deprotonation

Step 2: Reaction with Electrophile

Ethyl Vinyl Ether

t-BuLi, THF, -78°C to 0°C

α-Lithio Ethyl Vinyl Ether

+

Electrophile (e.g., R-CHO)

Adduct

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ntrs.nasa.gov [ntrs.nasa.gov]

2. Cationic polymerization of vinyl ethers using trifluoromethyl sulfonate/solvent/ligand to
access well-controlled poly(vinyl ether)s - Chemical Science (RSC Publishing)
DOI:10.1039/D4SC06181K [pubs.rsc.org]

3. Thieme E-Books & E-Journals [thieme-connect.de]

4. Recent Developments on Cationic Polymerization of Vinyl Ethers - PMC
[pmc.ncbi.nlm.nih.gov]

5. web.mnstate.edu [web.mnstate.edu]

6. youtube.com [youtube.com]

7. Examining the vinyl moiety as a protecting group for hydroxyl (–OH) functionality under
basic conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Ethyl Vinyl Ether: A Comprehensive Technical Guide for
Synthetic Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049138#ethyl-vinyl-ether-fundamental-chemical-
properties-for-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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